Cas no 898751-12-7 (1-(2-chloro-4-fluorophenyl)-3-(3-chloro-5-fluorophenyl)propan-1-one)

• Product Name: 1-(2-chloro-4-fluorophenyl)-3-(3-chloro-5-fluorophenyl)propan-1-one
• CAS No: 898751-12-7
• MF: C₁₅H₁₀Cl₂F₂O
• MW: 315.142109394073
• CID: 1945630
• PubChem ID: 24726576
• Update Time: 2025-04-21

1-(2-chloro-4-fluorophenyl)-3-(3-chloro-5-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-fluorophenyl)-3-(3-chloro-5-fluorophenyl)propan-1-one
• 2'-chloro-3-(3-chloro-5-fluorophenyl)-4'-fluoropropiophenone
• CTK5G3732
• AG-H-63486
• AKOS016022151
• MFCD03843955
• DTXSID60644969
• 1-(2-Chloro-4-fluorophenyl)-3-(3-chloro-5-fluorophenyl)-1-propanone
• 898751-12-7

• MDL： MFCD03843955
• Inchi： 1S/C15H10Cl2F2O/c16-10-5-9(6-12(19)7-10)1-4-15(20)13-3-2-11(18)8-14(13)17/h2-3,5-8H,1,4H2
• InChI Key： TWJHTAVUYQPDSZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCC1C=C(C=C(C=1)Cl)F)=O)F

Computed Properties

• Exact Mass: 314.00800
• Monoisotopic Mass: 314.0076767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 388.3°C at 760 mmHg
• Flash Point: 188.6°C
• Refractive Index: 1.565
• PSA: 17.07000
• LogP: 5.08710